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For Researchers and Scientists

This technical guide provides an in-depth overview of the global distribution of gem-quality
smithsonite deposits. Smithsonite, a zinc carbonate mineral (ZnCO3), is prized by collectors
for its vibrant range of colors and unique botryoidal habit.[1][2] While smithsonite is found
worldwide, deposits yielding gem-quality material are considerably rarer.[3][4] This document
details the key localities, the geological processes governing the formation of these deposits,
and the characteristic properties of smithsonite from each notable source.

Geological Formation of Gem-Quality Smithsonite

Smithsonite is a secondary mineral, meaning it forms from the alteration of primary zinc
minerals.[2][5] This process typically occurs in the oxidized zones of zinc-bearing ore deposits.
[2][6][7] The formation is a result of weathering, where primary zinc sulfides, such as sphalerite,
are oxidized.[1] This releases zinc into the surrounding environment. In the presence of
carbonate-rich rocks like limestone, and with carbon dioxide dissolved in water, the zinc is
redeposited as zinc carbonate, forming smithsonite.[1][2][8]

The vibrant colors that make smithsonite a desirable gemstone are due to the presence of
trace elements that substitute for zinc in the crystal lattice.[9][10] For instance, copper
impurities are responsible for the sought-after blue and green hues, while cobalt can impart
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pink to purple shades.[9][10][11] Cadmium is the coloring agent for yellow varieties, and iron
can result in brownish to reddish-brown tones.[9][10][11]

Global Distribution of Notable Gem-Quality
Smithsonite Deposits

The following tables summarize the key global deposits of gem-quality smithsonite,

categorized by continent.

Table 1: North American Deposits
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. Notable Associated
Location Country o .
Characteristics Minerals
Celebrated for its
vibrant blue to blue-
) green botryoidal Hemimorphite,
Kelly Mine, New ) )
i USA crusts.[3][7] Cerussite, Malachite,
Mexico . :
Considered a source Anglesite[6][8]
of high-quality gem
material.[4]
Willemite,

No. 79 Mine, Arizona USA

Hemimorphite,
Known for dark and o
Hydrozincite,
apple-green ) )
] ) Cerussite, Malachite,
smithsonite.[11] ) ) )
Azurite, Aurichalcite,

Anglesite[6]
Produces yellow,
] banded crusts,
Marion County, )
USA sometimes referred to
Arkansas
as "Turkey Fat Ore".
[3][11]
A significant industrial
) zinc deposit that has
Leadville, Colorado USA _ _
produced smithsonite.
[11]
Cerro Gordo, A notable smithsonite
o USA
California occurrence.[11]
) Another location for
Hidden Treasure ] ) ]
) USA smithsonite deposits.
Mine, Utah
[11]
Produces beautifully
o ) ] colored smithsonite,
Refugio Mine, Sinaloa  Mexico ) ) ]
including deep pinks.
[11]
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San Antonio Mine,
Chihuahua

Mexico

Known for a variety of
colors, including

electric green.[11]

Table 2: African Deposits

) Notable Associated
Location Country o .
Characteristics Minerals
A world-renowned
locality producing a
wide array of colors Willemite,
including yellowish, Hemimorphite,
_ o pinkish, and green Hydrozincite,
Tsumeb Mine Namibia ) )
facetable crystals.[3] Cerussite, Malachite,
[11] Small, colorless Azurite, Aurichalcite,
rhombohedral crystals  Anglesite[6]
have also been found
here.[8]
A source of visible
Berg Aukas, . ] )
Namibia smithsonite crystals.

Grootfontein

[11]

Kabwe Mine (Broken
Hill)

Zambia

One of the few
locations to produce
large, significant
crystals.[11][12]
Colorless
rhombohedral crystals

have been found here.

[8]

Table 3: European Deposits
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. Notable Associated
Location Country o .
Characteristics Minerals
Yields fine blue and
green crystals and
Laurium (Lavrion) Greece attractive translucent

gem-quality material.
[31[8][11]

Masua and Monteponi

Historically produced

translucent, deep

] o Italy yellow, banded
Mines, Sardinia ) )
material; these mines
are now closed.[3]
Bergamo Deposits Sources of masses
(Gorno and Valle del Italy and crusts of various
Riso) colors.[8]
Known for translucent,
Santander Spain banded, bluish-green

smithsonite.[8]

Table 4: Australian Deposits

Location Country

Notable Associated
Characteristics Minerals

Broken Hill, New
South Wales

Australia

A famous locality
known for an
abundance of
minerals, including

smithsonite.[11]

Experimental Protocols

The analysis of smithsonite for gemological and geological purposes involves standard

mineralogical techniques. Detailed experimental protocols for these are widely available in
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materials science and geology literature. Key analytical methods include:

X-ray Diffraction (XRD): Used to confirm the crystal structure and differentiate smithsonite
from similar minerals like hemimorphite.

o Energy-Dispersive X-ray Spectroscopy (EDS/EDX): Employed to determine the elemental
composition and identify the trace elements responsible for color.

e Raman Spectroscopy: A non-destructive technigue used for mineral identification and
characterization of molecular structures.

o Specific Gravity Measurement: A fundamental gemological test to distinguish smithsonite
based on its high density.

o Refractive Index Measurement: Used to identify the mineral and assess its optical properties.

Geological Workflow for Smithsonite Exploration

The following diagram illustrates a generalized workflow for the exploration and evaluation of
potential gem-quality smithsonite deposits.
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Caption: Geological workflow for smithsonite exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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